Cas no 59849-40-0 (N-[ethyl(phenyl)carbamothioyl]benzamide)

• Product Name: N-[ethyl(phenyl)carbamothioyl]benzamide
• CAS No: 59849-40-0
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• MDL: MFCD02662260
• CID: 5228739
• Update Time: 2026-03-07

N-[ethyl(phenyl)carbamothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[ethyl(phenyl)carbamothioyl]benzamide

• MDL： MFCD02662260
• Inchi： 1S/C16H16N2OS/c1-2-18(14-11-7-4-8-12-14)16(20)17-15(19)13-9-5-3-6-10-13/h3-12H,2H2,1H3,(H,17,19,20)
• InChI Key： RZVMOMUIQTXUMZ-UHFFFAOYSA-N
• SMILES： C(NC(=S)N(CC)C1=CC=CC=C1)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on N-[ethyl(phenyl)carbamothioyl]benzamide

N-[Ethyl(Phenyl)Carbamothioyl]Benzamide (CAS No. 59849-40-0): A Comprehensive Overview

The compound N-[Ethyl(Phenyl)Carbamothioyl]Benzamide, identified by the CAS registry number 59849-40-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thioureas, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound comprises a benzamide group attached to an ethylphenylcarbamothioyl moiety, making it a versatile molecule with potential for further functionalization and exploration in various chemical reactions.

Recent studies have highlighted the importance of thioureas like N-[Ethyl(Phenyl)Carbamothioyl]Benzamide in catalytic processes. For instance, researchers have investigated its role as a catalyst in the synthesis of heterocyclic compounds, which are crucial in drug discovery and development. The ability of this compound to act as a mild and efficient catalyst under mild conditions has made it a subject of interest in green chemistry initiatives. Its application in asymmetric catalysis has also been explored, demonstrating its potential in producing enantioselective products, which are highly valued in the pharmaceutical industry.

In addition to its catalytic applications, N-[Ethyl(Phenyl)Carbamothioyl]Benzamide has been studied for its properties as a precursor in the synthesis of advanced materials. For example, it has been used in the preparation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are emerging materials with applications in gas storage, sensing, and catalysis. The sulfur-containing group in this compound plays a critical role in coordinating metal ions, making it an ideal building block for these frameworks.

The synthesis of N-[Ethyl(Phenyl)Carbamothioyl]Benzamide involves a multi-step process that typically starts with the preparation of ethyl phenylcarbamothioic acid. This intermediate is then subjected to amidation with benzoyl chloride to yield the final product. The reaction conditions, including temperature and solvent selection, are crucial for achieving high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications.

From an environmental perspective, the biodegradation and toxicity profiles of N-[Ethyl(Phenyl)Carbamothioyl]Benzamide have been studied to assess its safety for use in various applications. Research indicates that under aerobic conditions, this compound undergoes microbial degradation, albeit at a slower rate compared to other thioureas. Its acute toxicity studies reveal low toxicity levels, suggesting that it can be handled safely with appropriate precautions.

In conclusion, N-[Ethyl(Phenyl)Carbamothioyl]Benzamide (CAS No. 59849-40-0) is a versatile compound with promising applications across multiple disciplines. Its role as a catalyst, precursor for advanced materials, and potential use in drug development positions it as a valuable molecule for future research and industrial exploitation. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in the advancement of modern chemistry.